Cas no 15570-18-0 (Benzoic acid,2-mercapto-, phenyl ester)

• Product name: Benzoic acid,2-mercapto-, phenyl ester
• CAS No: 15570-18-0
• MF: C₁₃H₁₀O₂S
• MW: 230.2823
• CID: 186044
• PubChem ID: 84990

Benzoic acid,2-mercapto-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-mercapto-, phenyl ester
• phenyl 2-mercaptobenzoate
• phenyl 2-sulfanylbenzoate
• phenyl thiosalicylate
• 15570-18-0
• DTXSID30165954
• SCHEMBL943555
• VPYKTMHVSTXCMB-UHFFFAOYSA-N
• NS00025058
• EINECS 239-618-2
• Benzoic acid, 2-mercapto-, phenyl ester

• Inchi： InChI=1S/C13H10O2S/c14-13(11-8-4-5-9-12(11)16)15-10-6-2-1-3-7-10/h1-9,16H
• InChI Key： VPYKTMHVSTXCMB-UHFFFAOYSA-N
• SMILES： SC1=CC=CC=C1C(OC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 230.0402
• Monoisotopic Mass: 230.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 27.3A^2

Experimental Properties

• Density: 1.241
• Boiling Point: 376°C at 760 mmHg
• Flash Point: 279°C
• Refractive Index: 1.631
• PSA: 26.3